Cas no 63905-36-2 (2-Propen-1-amine,N,N-bis(2-chloroethyl)-)
63905-36-2 structure
Product Name:2-Propen-1-amine,N,N-bis(2-chloroethyl)-
CAS No:63905-36-2
MF:C7H13Cl2N
MW:182.090820074081
CID:503464
PubChem ID:45077
Update Time:2025-04-19
2-Propen-1-amine,N,N-bis(2-chloroethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-amine,N,N-bis(2-chloroethyl)-
- N,N-Bis(2-chloroethyl)-2-propene-1-amine
- N,N-bis(2-chloroethyl)prop-2-en-1-amine
- Diethylamine, 2,2'-dichloro-N'-allyl-
- 4-04-00-01059 (Beilstein Handbook Reference)
- N,N-Bis(2-chloroethyl)allylamine
- TL 341
- DTXSID90213541
- BRN 1755567
- ALLYLAMINE, N,N-BIS(2-CHLOROETHYL)-
- SCHEMBL1248732
- 63905-36-2
-
- Inchi: 1S/C7H13Cl2N/c1-2-5-10(6-3-8)7-4-9/h2H,1,3-7H2
- InChI Key: ISDBSWZMAMHJRR-UHFFFAOYSA-N
- SMILES: ClCCN(CC=C)CCCl
Computed Properties
- Exact Mass: 217.019
- Monoisotopic Mass: 217.019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 79.7
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 4.4A^2
- XLogP3: 2.1
Experimental Properties
- Density: 1.076
- Boiling Point: 156.6°C at 760 mmHg
- Flash Point: 48.5°C
- Refractive Index: 1.474
- PSA: 3.24000
- LogP: 2.75400
2-Propen-1-amine,N,N-bis(2-chloroethyl)- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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